8-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid

• CAS RN: 868707-82-8
• Molecular Formula: C10H10O4
• Molecular Weight: 194.18 g/mol
• IUPAC Name: 5-methyl-2,3-dihydro-1,4-benzodioxine-7-carboxylic acid
• InChI: InChI=1S/C10H10O4/c1-6-4-7(10(11)12)5-8-9(6)14-3-2-13-8/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key: MULCPFJSRTWFGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1OCCO2)C(=O)O

Description

8-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 6.65 g (0.28 mol) LiOH in 100 mL water was metered into a solution of 33.60 g (0.16 mol) methyl 8-methyl-2,3-dihydro-1,4-benzodioxin-6-carboxylate in 200 mL THF and the reaction solution was stirred overnight at RT. To complete the reaction 150 mL 6 M NaOH were added and the mixture was stirred for a further 2 h at 50° C. The reaction mixture was evaporated down i.vac, the residue was combined with THF, acidified with conc. HCl while cooling with ice, the precipitate was filtered off, washed with 150 mL water and dried at 60° C. in the circulating air dryer.